3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid

• IUPAC Name: 3-[(2-phenylacetyl)amino]-3-(4-propan-2-yloxyphenyl)propanoic acid
• InChI: InChI=1S/C20H23NO4/c1-14(2)25-17-10-8-16(9-11-17)18(13-20(23)24)21-19(22)12-15-6-4-3-5-7-15/h3-11,14,18H,12-13H2,1-2H3,(H,21,22)(H,23,24)
• InChI Key: QDBRPWBSAVOYIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(CC(=O)O)NC(=O)CC2=CC=CC=C2
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol

Description

3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid, also known as GW 501516, is a synthetic compound that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was originally developed as a potential treatment for metabolic and cardiovascular diseases, but it has gained popularity among athletes and bodybuilders due to its ability to enhance endurance and improve performance.

Scientific Research Applications

3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 has been extensively studied for its potential therapeutic benefits in various diseases, such as obesity, diabetes, and cardiovascular disorders. It has been shown to increase fatty acid oxidation and improve glucose metabolism, leading to decreased body weight and improved insulin sensitivity. Moreover, 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 has been reported to reduce inflammation and oxidative stress, which are major contributors to the development of chronic diseases.

Mechanism of Action

3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 exerts its effects by binding to and activating PPARδ, a nuclear receptor that regulates the expression of genes involved in lipid and glucose metabolism, inflammation, and oxidative stress. Activation of PPARδ leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis, which enhance energy production and improve endurance. Moreover, PPARδ activation has been shown to reduce inflammation and oxidative stress by inhibiting the nuclear factor kappa B (NF-κB) pathway and activating antioxidant enzymes.
Biochemical and Physiological Effects:
3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 has been shown to improve endurance and performance in animal and human studies. It increases the expression of genes involved in oxidative metabolism and mitochondrial biogenesis, leading to increased energy production and decreased fatigue. Moreover, 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 has been reported to improve lipid profile, reduce inflammation, and increase insulin sensitivity in obese and diabetic animals. However, the long-term effects of 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 on human health are still unclear, and further studies are needed to assess its safety and efficacy.

Advantages and Limitations for Lab Experiments

3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 has several advantages for lab experiments, including its high potency and selectivity for PPARδ, its ability to activate PPARδ at low concentrations, and its stability in biological fluids. However, its lipophilic nature and low solubility in water can pose challenges for its administration and formulation. Moreover, the potential side effects and toxicity of 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 should be carefully considered when designing experiments and interpreting results.

Future Directions

Several future directions for 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 research can be identified. Firstly, more studies are needed to elucidate the long-term effects of 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 on human health, especially with regards to its potential carcinogenic and mutagenic properties. Secondly, the mechanisms underlying the effects of 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 on metabolism, inflammation, and oxidative stress should be further investigated, as this could lead to the development of novel therapeutic strategies for metabolic and cardiovascular diseases. Finally, the potential applications of 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 in sports and exercise performance should be explored, with a focus on its safety and efficacy in different populations and conditions.
In conclusion, 3-(4-isopropoxyphenyl)-3-[(phenylacetyl)amino]propanoic acid 501516 is a synthetic compound that has shown promising therapeutic potential in various diseases and has gained popularity among athletes and bodybuilders due to its performance-enhancing effects. However, its safety and efficacy in humans are still unclear, and further studies are needed to assess its long-term effects and potential applications.